Cas no 1806750-16-2 (4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806750-16-2
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4841291
• Update Time: 2025-10-28

4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H7ClF3NO3/c1-16-7-5(3-10)2-6(4-15)14-8(7)17-9(11,12)13/h2,4H,3H2,1H3
• InChI Key： NNXSAPRJWQINPD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=O)N=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Overview of 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806750-16-2)

The compound 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806750-16-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a methoxy substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional chemical processes. The compound's trifluoromethoxy group is particularly noteworthy, as it often imparts improved lipophilicity and target-binding affinity, making it a hotspot for medicinal chemistry applications.

From a synthetic perspective, CAS No. 1806750-16-2 serves as a versatile building block for constructing complex heterocyclic frameworks. Its carboxaldehyde functionality allows for further derivatization through condensation, reduction, or nucleophilic addition reactions. This flexibility has made it a subject of interest in high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular libraries is critical. Additionally, its chloromethyl group enables facile incorporation into larger architectures via alkylation or cross-coupling strategies.

The compound's relevance extends to material science, where its structural features contribute to the development of advanced functional materials. For instance, its pyridine core can act as a ligand in coordination chemistry, facilitating the design of metal-organic frameworks (MOFs) or catalysts. This interdisciplinary appeal underscores the importance of 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde in both academic and industrial settings.

Quality control and analytical characterization of CAS No. 1806750-16-2 are paramount for ensuring its suitability in sensitive applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. As regulatory standards tighten globally, suppliers of this compound must adhere to stringent Good Manufacturing Practices (GMP) to meet the expectations of pharmaceutical and agrochemical end-users.

Looking ahead, the compound's potential in precision medicine and targeted therapies is a key area of exploration. With the rise of AI-driven drug discovery, 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde could play a pivotal role in virtual screening campaigns aimed at identifying next-generation therapeutics. Its compatibility with click chemistry and bioorthogonal reactions further enhances its utility in bioconjugation and probe development.

In summary, 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806750-16-2) represents a cutting-edge tool for modern chemical research. Its multifaceted applications, from drug design to material engineering, position it as a cornerstone of innovation in the life sciences. As the scientific community continues to unravel its full potential, this compound is poised to remain at the forefront of molecular innovation.